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Compound Name:
3-Dimethylaminopropylchloride

hydrochloride

Cat. No.: B072642 Get Quote

Introduction to 3-Dimethylaminopropylchloride
Hydrochloride
3-Dimethylaminopropylchloride hydrochloride, identified by the CAS Number 5407-04-5, is

a vital chemical intermediate.[1][2][3][4] It is a white to yellowish crystalline powder that is

soluble in water.[2] In the pharmaceutical industry, it serves as a key building block in the

synthesis of numerous active pharmaceutical ingredients (APIs), including antipsychotics and

antispasmodic drugs.[3] Its precise molecular weight is fundamental for accurate stoichiometric

calculations in these synthetic processes, ensuring reaction efficiency and purity of the final

product.

The Significance of Molecular Weight in Research
and Development
In any chemical synthesis or analysis, molecular weight (MW) is a cornerstone property. It

represents the mass of one mole of a substance, typically expressed in grams per mole ( g/mol

). For the drug development professional, an accurate understanding of MW is non-negotiable

for several reasons:

Stoichiometric Precision: All synthetic reactions depend on the molar ratios of reactants.

Calculating the required mass of DMAPCl-HCl for a reaction is directly dependent on its
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molecular weight. Errors in this value can lead to incomplete reactions, undesirable side

products, and reduced yields.

Solution Preparation: The preparation of solutions with a specific molarity (moles per liter) is

a daily task in research. The molecular weight is the direct conversion factor between the

mass of the solute (in grams) and the number of moles.

Analytical Characterization: Techniques like mass spectrometry experimentally determine the

mass-to-charge ratio of a molecule, providing a direct verification of the theoretical molecular

weight and confirming the identity and purity of a synthesized compound.

Chemical Formula and Structure
To calculate the molecular weight, one must first establish the precise chemical formula. 3-
Dimethylaminopropylchloride hydrochloride is the hydrochloride salt of 3-chloro-N,N-

dimethylpropan-1-amine. Its structure consists of a propyl chain with a chlorine atom at one

end and a dimethylamino group at the other, which is protonated to form a salt with a chloride

ion.

The molecular formula is consistently cited as C5H13Cl2N.[1][5][6] This formula accounts for all

atoms in the compound: the organic cation (C5H12ClN)+ and the chloride anion (Cl-).

Below is a diagram illustrating the connectivity of the atoms within the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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